Cas no 441291-22-1 (3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide)

• Product Name: 3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• CAS No: 441291-22-1
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5892039
• PubChem ID: 3623917
• Update Time: 2025-05-20

3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-methoxy-N-(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)-
• SR-01000446045
• (E)-3-methoxy-N-(4-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 3-methoxy-N-(4-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024600880
• 3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 441291-22-1
• F0834-0837
• SR-01000446045-1
• Oprea1_801724

• Inchi： 1S/C17H16N2O3S/c1-19-15-13(22-3)8-5-9-14(15)23-17(19)18-16(20)11-6-4-7-12(10-11)21-2/h4-10H,1-3H3
• InChI Key： YYXVPLJFJQTSQI-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OC)C=CC=C2S1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 512.0±60.0 °C(Predicted)
• pka: -1.05±0.20(Predicted)

Additional information on 3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

Introduction to 3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide (CAS No. 441291-22-1)

3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide, identified by its Chemical Abstracts Service (CAS) number 441291-22-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by a benzoyl group attached to an amide nitrogen. The presence of a dihydro-1,3-benzothiazole moiety in its structure introduces unique pharmacophoric features that contribute to its potential biological activity. The compound's molecular architecture, featuring multiple aromatic and heterocyclic rings, suggests a high degree of functional diversity and versatility in drug design.

The synthesis of 3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide involves intricate organic transformations, including condensation reactions and functional group modifications. The dihydro-1,3-benzothiazole core is particularly noteworthy, as it is a known scaffold in the development of bioactive molecules. This scaffold has been extensively studied for its role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. The methoxy substituents at the 3-position and 4-position of the benzamide ring further enhance the compound's electronic properties, potentially influencing its binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds for their potential biological activity. In this context, 3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide has been identified as a promising candidate for further investigation. Molecular docking studies have suggested that this compound may interact with several target proteins involved in inflammatory and metabolic disorders. The dihydro-1,3-benzothiazole moiety is particularly interesting, as it has been shown to exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis.

In vitro studies have begun to unravel the mechanistic aspects of 3-methoxy-N-[(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide's biological effects. Initial experiments have demonstrated its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The presence of the methoxy groups appears to enhance the compound's solubility and bioavailability, making it a more viable candidate for therapeutic applications. Additionally, the dihydro-1,3-benzothiazole core contributes to its stability under physiological conditions, which is crucial for drug-like properties.

The pharmaceutical industry has shown considerable interest in heterocyclic compounds due to their diverse biological activities and structural complexity. 3-methoxy-N-[(2E))-4-methoxy-3-methyl--dihydro--1,-(thiazol--~~~)benzamide (CAS No. 441291--22--^{<0xE9><0xA9><0x8F><0xE9><0xA9><0x8F><0xE9><0xA9><0x8F><0xE9><0xA9><0x8F>) aligns with this trend by combining multiple pharmacophoric elements into a single molecule. The integration of the dihydro--1, , ~(thiazol--~)) group with the benzamide moiety creates a unique chemical entity that may exhibit synergistic effects in drug development.}

Current research is focused on optimizing the synthesis of 441291--22--(CAS No.) to improve yield and purity while maintaining its pharmacological profile. Advances in synthetic methodologies have allowed for more efficient production of complex molecules like this one. Additionally, green chemistry principles are being applied to minimize waste and reduce environmental impact during synthesis.

The potential therapeutic applications of 441291--22--(CAS No.) are broad and span across multiple disease areas. Given its inhibitory effects on enzymes involved in inflammation and metabolism, it holds promise for treating conditions such as arthritis, cardiovascular disease, and metabolic syndrome. Furthermore, its structural features make it a valuable scaffold for designing novel drugs with improved efficacy and reduced side effects.

As computational modeling techniques continue to evolve, researchers are able to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. This has accelerated the drug discovery process significantly. For instance,441291--22--(CAS No.) was identified through virtual screening as a potential inhibitor of inflammatory pathways using advanced docking algorithms.

In conclusion,441291--22--(CAS No.) represents an exciting development in pharmaceutical chemistry due to its complex structure and promising biological activity. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel therapeutic agents. With ongoing research focused on optimizing synthesis routes and exploring its pharmacological potential,441291--22--(CAS No.) may soon emerge as a key player in addressing various human health challenges.